Cas no 1384790-61-7 (N-cyano-3-ethyl-N-(3-methoxyphenyl)methylaniline)

• Product Name: N-cyano-3-ethyl-N-(3-methoxyphenyl)methylaniline
• CAS No: 1384790-61-7
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 6431881
• PubChem ID: 72102295
• Update Time: 2025-05-26

N-cyano-3-ethyl-N-(3-methoxyphenyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyano-3-ethyl-N-(3-methoxyphenyl)methylaniline
• N-cyano-3-ethyl-N-[(3-methoxyphenyl)methyl]aniline
• EN300-26576345
• (3-ethylphenyl)-[(3-methoxyphenyl)methyl]cyanamide
• 1384790-61-7
• Z1362475298
• AKOS033290452

• Inchi： 1S/C17H18N2O/c1-3-14-6-4-8-16(10-14)19(13-18)12-15-7-5-9-17(11-15)20-2/h4-11H,3,12H2,1-2H3
• InChI Key： FLAGXZFBMFVAEI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN(C#N)C1=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 266.141913202g/mol
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.3Ų

Additional information on N-cyano-3-ethyl-N-(3-methoxyphenyl)methylaniline

N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline: A Comprehensive Overview

N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline, also known by its CAS number 1384790-61-7, is a complex organic compound with significant potential in various chemical applications. This compound is characterized by its unique structure, which includes a cyano group, an ethyl substituent, and a methoxyphenyl group attached to an aniline backbone. Recent studies have highlighted its role in advanced materials science and pharmaceutical research, making it a subject of interest for both academic and industrial chemists.

The synthesis of N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline involves a multi-step process that typically begins with the preparation of the aniline derivative. Researchers have explored various methods, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. The inclusion of the cyano group introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. This property has been leveraged in developing new materials with tailored electronic properties.

One of the most promising applications of this compound lies in its use as a precursor for advanced polymers and coatings. The methoxyphenyl group imparts hydrophobicity and enhances thermal stability, making it suitable for high-performance materials. Recent studies have demonstrated its ability to form self-healing polymers under specific conditions, a breakthrough that could revolutionize industries such as aerospace and automotive manufacturing.

In the pharmaceutical sector, N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline has shown potential as a lead compound for drug development. Its structure allows for bioisosteric replacements, enabling researchers to design molecules with improved pharmacokinetic profiles. For instance, studies have indicated that derivatives of this compound exhibit moderate activity against certain enzymes associated with neurodegenerative diseases, paving the way for further exploration in therapeutic applications.

The physical and chemical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it amenable to various analytical techniques, including chromatography and spectroscopy. Recent advancements in computational chemistry have allowed researchers to model its electronic structure with unprecedented accuracy, providing deeper insights into its reactivity and potential interactions with biological systems.

From an environmental standpoint, understanding the degradation pathways of N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, producing less complex byproducts. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, N-Cyano-3-Ethyl-N-(3-Methoxyphenyl)Methylaniline stands at the intersection of cutting-edge chemical research and practical applications. Its unique structure and versatile properties continue to inspire innovative solutions across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceutical development.